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Introduction
3-Chloro-4-methoxybenzenemethanamine, also known as 3-chloro-4-methoxybenzylamine,

is a key chemical intermediate primarily utilized in the synthesis of active pharmaceutical

ingredients (APIs). Its most notable application is in the production of Avanafil, a

phosphodiesterase type 5 (PDE5) inhibitor used for the treatment of erectile dysfunction.[1][2]

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Chloro-4-methoxybenzenemethanamine, detailed experimental protocols for

its application in the synthesis of Avanafil, and an in-depth look at the associated biological

signaling pathways.

Chemical and Physical Properties
A summary of the key quantitative data for 3-Chloro-4-methoxybenzenemethanamine is

presented in the table below. This information has been compiled from various chemical

suppliers and databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b050188?utm_src=pdf-interest
https://www.benchchem.com/product/b050188?utm_src=pdf-body
https://en.wikipedia.org/wiki/Avanafil
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8855442.htm
https://www.benchchem.com/product/b050188?utm_src=pdf-body
https://www.benchchem.com/product/b050188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 115514-77-7 [3][4][5]

Molecular Formula C₈H₁₀ClNO [3][4][5]

Molecular Weight 171.62 g/mol [3][5]

Boiling Point 263.5 °C at 760 mmHg [3][6]

Density 1.18 g/cm³ [3][6]

Flash Point 113.2 °C [3]

Refractive Index 1.549 [3]

pKa 9.01 ± 0.10 (Predicted) [3][7]

Form Solid [8]

Melting Point
250-255 °C (hydrochloride

salt)
[8]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[7]

Storage Temperature 2-8°C, protect from light [7][9]

Experimental Protocols
The primary application of 3-Chloro-4-methoxybenzenemethanamine is as a crucial building

block in the synthesis of Avanafil. The following is a generalized experimental protocol for a key

step in this synthesis, derived from publicly available patent literature.

Synthesis of Ethyl 4-[(3-chloro-4-methoxybenzyl)amino]-2-(methylsulfanyl)pyrimidine-5-

carboxylate

This procedure outlines the nucleophilic substitution reaction between ethyl 4-chloro-2-

(methylsulfanyl)pyrimidine-5-carboxylate and 3-chloro-4-methoxybenzenemethanamine.

Materials:
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Ethyl 4-chloro-2-(methylsulfanyl)pyrimidine-5-carboxylate

3-Chloro-4-methoxybenzenemethanamine[10]

Methylene dichloride (DCM)

Water

Sodium carbonate

Tetrabutylammonium bromide

Procedure:

To a reaction vessel containing 600 mL of methylene dichloride, add 100 g of ethyl 4-chloro-

2-(methylsulfanyl)pyrimidine-5-carboxylate and 91.2 g of 3-chloro-4-
methoxybenzenemethanamine.[10]

Stir the mixture and add 500 mL of water, 48 g of sodium carbonate, and 1 g of

tetrabutylammonium bromide.[10]

Maintain the reaction mixture at a temperature of 25-30°C overnight with continuous stirring.

[10]

After the reaction is complete, as monitored by a suitable analytical method such as thin-

layer chromatography (TLC) or high-performance liquid chromatography (HPLC), separate

the organic (methylene dichloride) layer.

Wash the organic layer with water to remove any remaining water-soluble impurities.

Evaporate the methylene dichloride under reduced pressure to yield the crude product, ethyl

4-[(3-chloro-4-methoxybenzyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylate.[10]

Further purification can be achieved through recrystallization or column chromatography to

achieve the desired purity.
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Synthesis of Avanafil Intermediate
The following diagram illustrates a key step in the synthesis of an Avanafil intermediate,

highlighting the role of 3-Chloro-4-methoxybenzenemethanamine.

Ethyl 4-chloro-2-(methylsulfanyl)
pyrimidine-5-carboxylate

Nucleophilic Substitution

3-Chloro-4-methoxybenzenemethanamine

Ethyl 4-[(3-chloro-4-methoxybenzyl)amino]-
2-(methylsulfanyl)pyrimidine-5-carboxylate

Intermediate Formation

Further Steps
(Oxidation, Amidation, etc.)

Avanafil

Click to download full resolution via product page

A simplified workflow for the synthesis of Avanafil.

Signaling Pathway of Avanafil
Avanafil functions as a phosphodiesterase type 5 (PDE5) inhibitor. The diagram below

illustrates the nitric oxide (NO)/cyclic guanosine monophosphate (cGMP) signaling pathway

and the mechanism of action of Avanafil.
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Sexual Stimulation

Nitric Oxide (NO) Release

Guanylate Cyclase Activation
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Mechanism of action of Avanafil via PDE5 inhibition.

Conclusion
3-Chloro-4-methoxybenzenemethanamine is a vital intermediate in modern pharmaceutical

synthesis, particularly for the production of Avanafil. Understanding its chemical properties,
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synthesis applications, and the biological pathways of the final drug product is essential for

researchers and professionals in the field of drug development. This guide provides a

foundational understanding to support further research and development activities. During

sexual arousal, nitric oxide (NO) is released, which activates guanylate cyclase to produce

cyclic guanosine monophosphate (cGMP).[11][12] Increased levels of cGMP lead to smooth

muscle relaxation and vasodilation, resulting in an erection.[11][12] Avanafil, by inhibiting

PDE5, prevents the degradation of cGMP, thereby enhancing and prolonging the erectile

response.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Avanafil - Wikipedia [en.wikipedia.org]

2. 3-Chloro-4-methoxybenzenemethanamine | 115514-77-7 [chemicalbook.com]

3. 3-Chloro-4-methoxybenzenemethanamine｜lookchem [lookchem.com]

4. 1pchem.com [1pchem.com]

5. scbt.com [scbt.com]

6. 115514-77-7|(3-chloro-4-methoxyphenyl)methanamine, supplier/ Manufactor spot
customization-Feature Products-Shanghai Up-Fluorochem Co., Ltd. [m.upfluorochem.com]

7. 3-Chloro-4-methoxybenzenemethanamine CAS#: 115514-77-7 [amp.chemicalbook.com]

8. 3-氯-4-甲氧基苄胺盐酸 97% | Sigma-Aldrich [sigmaaldrich.com]

9. 115514-77-7|3-Chloro-4-methoxybenzylamine|BLD Pharm [bldpharm.com]

10. WO2015177807A1 - A process for the preparation of avanafil and its novel intermediates
- Google Patents [patents.google.com]

11. What is the mechanism of Avanafil? [synapse.patsnap.com]

12. go.drugbank.com [go.drugbank.com]

To cite this document: BenchChem. [Technical Guide: 3-Chloro-4-
methoxybenzenemethanamine (CAS No. 115514-77-7)]. BenchChem, [2025]. [Online PDF].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://synapse.patsnap.com/article/what-is-the-mechanism-of-avanafil
https://go.drugbank.com/drugs/DB06237
https://synapse.patsnap.com/article/what-is-the-mechanism-of-avanafil
https://go.drugbank.com/drugs/DB06237
https://synapse.patsnap.com/article/what-is-the-mechanism-of-avanafil
https://go.drugbank.com/drugs/DB06237
https://www.benchchem.com/product/b050188?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Avanafil
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8855442.htm
https://www.lookchem.com/ProductWholeProperty_LCPL545633.htm
https://www.1pchem.com/prod/115514-77-7
https://www.scbt.com/p/3-chloro-4-methoxy-benzylamine-115514-77-7
http://m.upfluorochem.com/html/3G/product/266.html
http://m.upfluorochem.com/html/3G/product/266.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8855442_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/657441
https://www.bldpharm.com/products/115514-77-7.html
https://patents.google.com/patent/WO2015177807A1/en
https://patents.google.com/patent/WO2015177807A1/en
https://synapse.patsnap.com/article/what-is-the-mechanism-of-avanafil
https://go.drugbank.com/drugs/DB06237
https://www.benchchem.com/product/b050188#3-chloro-4-methoxybenzenemethanamine-cas-number
https://www.benchchem.com/product/b050188#3-chloro-4-methoxybenzenemethanamine-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Available at: [https://www.benchchem.com/product/b050188#3-chloro-4-
methoxybenzenemethanamine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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